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Compound of Interest

2-Hydroxy-2-(p-tolyl)propanoic
Compound Name: o
aci

cat. No.: B1197386

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, experimental protocols, and biological activities of selected isomers with the
molecular formula C10H1203. The information is curated to support research, development,
and quality control activities in the pharmaceutical, cosmetic, and food industries.

Physicochemical Properties

The isomers of C10H1203 exhibit a range of physical and chemical properties, influencing
their applications and analytical methodologies. The following tables summarize key
guantitative data for four prominent isomers: Propylparaben, Anisyl acetate, 3,4-
Dimethoxyacetophenone, and Coniferyl alcohol.

Table 1: Physical Properties of Selected C10H1203 Isomers
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3,4-
. ] Coniferyl
Property Propylparaben Anisyl acetate Dimethoxyacet lcohol
alcoho
ophenone
CAS Number 94-13-3[1] 104-21-2[2] 1131-62-0[3][4] 458-35-5[5][6]
Molar Mass (
180.20[1] 180.20[2] 180.20[3] 180.20[5]
g/mol )
Colorless Clear, colorless ) )
) White crystalline Colorless or
Appearance crystals or white to pale-yellow ) )
o powder[3] white solid[6]
powder[1][7] liquid[8]
Melting Point Data not
96 to 99[1] , 47-543][4] 74[5]
(°C) available
- ) 163-165 (at 3
Boiling Point (°C)  297[9] 270[2] 286-288[4]
mm Hg)[10]
_ Data not Data not
Density (g/cm3) 1.0630[1] 1.116[2] ] )
available available
Solubility in 500 mg/L at 25 Soluble in hot Almost
Insoluble[11] )
Water °C[7] water[12] insoluble[5]
Refractive Index Data not Data not
_ 1.515 - 1.518[2] 1.543[13] .
(@ 20°C) available available

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis, purification, and analysis of

chemical compounds. The following sections provide methodologies for the synthesis of
selected C10H1203 isomers.

Synthesis of Propylparaben

Propylparaben is synthesized by the esterification of p-hydroxybenzoic acid with n-propanol.

Protocol:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://en.wikipedia.org/wiki/Propylparaben
https://www.scentree.co/en/p-Anisyl_acetate.html
https://www.chemimpex.com/products/30366
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6350428.htm
https://www.drugfuture.com/chemdata/coniferyl-alcohol.html
https://en.wikipedia.org/wiki/Coniferyl_alcohol
https://en.wikipedia.org/wiki/Propylparaben
https://www.scentree.co/en/p-Anisyl_acetate.html
https://www.chemimpex.com/products/30366
https://www.drugfuture.com/chemdata/coniferyl-alcohol.html
https://en.wikipedia.org/wiki/Propylparaben
https://pubchem.ncbi.nlm.nih.gov/compound/Propylparaben
https://www.atul.co.in/wp-content/uploads/AR_para-Anisyl-acetate.pdf
https://www.chemimpex.com/products/30366
https://en.wikipedia.org/wiki/Coniferyl_alcohol
https://en.wikipedia.org/wiki/Propylparaben
https://www.chemimpex.com/products/30366
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6350428.htm
https://www.drugfuture.com/chemdata/coniferyl-alcohol.html
https://www.solubilityofthings.com/propyl-4-hydroxybenzoate
https://www.scentree.co/en/p-Anisyl_acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6350428.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4465906.htm
https://en.wikipedia.org/wiki/Propylparaben
https://www.scentree.co/en/p-Anisyl_acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propylparaben
https://www.guidechem.com/encyclopedia/anisyl-acetate-dic1827.html
https://www.guidechem.com/question/what-are-the-characteristics-a-id130652.html
https://www.drugfuture.com/chemdata/coniferyl-alcohol.html
https://www.scentree.co/en/p-Anisyl_acetate.html
https://www.thegoodscentscompany.com/data/rw1042571.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Setup: In a glass-lined reactor, combine p-hydroxybenzoic acid and an excess of n-
propanol.

o Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.[14]

o Reflux: Heat the mixture under reflux. The reaction progress can be monitored by thin-layer
chromatography (TLC).[14]

» Neutralization: After the reaction is complete, cool the mixture to room temperature and
neutralize the acid catalyst with a solution of sodium hydroxide.[14]

o Crystallization: Cool the neutralized solution to induce the crystallization of Propylparaben.
[14]

 Purification: The crystallized product is collected by centrifugation, washed with water, and
dried under a vacuum. Further purification can be achieved by recrystallization from a
suitable solvent like ethanol.[15]

Synthesis of Coniferyl Alcohol

A convenient synthesis of coniferyl alcohol can be achieved from ferulic acid.
Protocol:
o Acetylation of Ferulic Acid: Acetylate ferulic acid to protect the phenolic hydroxyl group.

o Formation of Acid Chloride: Suspend the acetylated ferulic acid in toluene and add thionyl
chloride at 80°C. A catalytic amount of pyridine is then added to facilitate the formation of 4-
acetylferuloyl chloride. The resulting product is a light yellow solid.[16]

e Reduction to Alcohol: Dissolve the 4-acetylferuloyl chloride in distilled ethyl acetate. Add
sodium borohydride in portions while stirring. The reaction is monitored by TLC until
completion (approximately 1.5 hours). Standard work-up yields 4-acetoxyconiferyl alcohol.
[16]

o Deacetylation: Dissolve the 4-acetoxyconiferyl alcohol in ethanol and add a solution of
sodium hydroxide. Stir the mixture for 2 hours at room temperature under a nitrogen
atmosphere. Acidify the solution with hydrochloric acid and extract with ethyl acetate.
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Evaporation of the solvent followed by crystallization from ethyl acetate/petroleum ether
yields coniferyl alcohol as pale yellow crystals.[16]

Biological Activity and Signaling Pathways

Several isomers of C10H1203 exhibit significant biological activities, making them of interest to

the pharmaceutical and drug development sectors.

Propylparaben: Widely used as an antimicrobial preservative in food, cosmetics, and
pharmaceuticals due to its antifungal and antibacterial properties.[1][7]

Anisyl acetate: Primarily used as a fragrance ingredient in perfumes and personal care
products.[11]

3,4-Dimethoxyacetophenone: Serves as a versatile intermediate in the synthesis of various
pharmaceutical compounds, including anti-inflammatory and analgesic agents.[3] It is also
used in the fragrance industry.[3]

Coniferyl alcohol: A key monolignol involved in the biosynthesis of lignin and lignans in
plants.[6] It has been shown to act as a signaling molecule that regulates the
phenylpropanoid pathway.[17] Exogenous application of coniferyl alcohol can induce the
expression of certain transcription factors (MYB4/7) which in turn inhibit the expression of
genes involved in lignin biosynthesis.[17] Furthermore, it has demonstrated anti-
inflammatory, analgesic, and antifungal activities.[18][19] Recent studies have also explored
its potential in improving cardiac dysfunction.[19][20]

Mandatory Visualizations
Experimental Workflow: Synthesis of Propylparaben
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Caption: Workflow for the synthesis of Propylparaben.
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Caption: Coniferyl alcohol signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propylparaben - Wikipedia [en.wikipedia.org]

2. ScenTree - p-Anisyl acetate (CAS N° 104-21-2) [scentree.cO]

3. chemimpex.com [chemimpex.com]

4. 3,4-Dimethoxyacetophenone | 1131-62-0 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1197386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197386?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Propylparaben
https://www.scentree.co/en/p-Anisyl_acetate.html
https://www.chemimpex.com/products/30366
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6350428.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. Coniferyl Alcohol [drugfuture.com]

e 6. Coniferyl alcohol - Wikipedia [en.wikipedia.org]

e 7. Propylparaben | C10H1203 | CID 7175 - PubChem [pubchem.ncbi.nim.nih.gov]
e 8. atul.co.in [atul.co.in]

¢ 9. solubilityofthings.com [solubilityofthings.com]

e 10. CONIFERYL ALCOHOL | 458-35-5 [chemicalbook.com]

e 11. Page loading... [guidechem.com]

e 12. Page loading... [guidechem.com]

e 13. 3',4'-dimethoxyacetophenone, 1131-62-0 [thegoodscentscompany.com]
e 14. Propylparaben synthesis - chemicalbook [chemicalbook.com]

e 15. PROPYL PARABEN - Ataman Kimya [atamanchemicals.com]

e 16. ars.usda.gov [ars.usda.gov]

e 17. Dual Mechanisms of Coniferyl Alcohol in Phenylpropanoid Pathway Regulation - PMC
[pmc.ncbi.nlm.nih.gov]

o 18. researchgate.net [researchgate.net]
e 19. medchemexpress.com [medchemexpress.com]
e 20. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Key Isomers of
C10H1203]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197386#molecular-formula-c10h1203-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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